Cas no 59173-26-1 (4H-1,2-Diazepine, 3,7-bis(1,1-dimethylethyl)-5-methyl-)

• Product Name: 4H-1,2-Diazepine, 3,7-bis(1,1-dimethylethyl)-5-methyl-
• CAS No: 59173-26-1
• MF: C₁₄H₂₄N₂
• MW: 220.353763580322
• CID: 1613629
• PubChem ID: 3566905
• Update Time: 2025-04-21

4H-1,2-Diazepine, 3,7-bis(1,1-dimethylethyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2-Diazepine, 3,7-bis(1,1-dimethylethyl)-5-methyl-
• 3,7-ditert-butyl-5-methyl-4H-diazepine
• 3,7-di-tert-butyl-5-methyl-4H-1,2-diazepine
• STK955320
• 59173-26-1
• DTXSID20393724

• Inchi： 1S/C14H24N2/c1-10-8-11(13(2,3)4)15-16-12(9-10)14(5,6)7/h8H,9H2,1-7H3
• InChI Key： NTQUNDRVPWKNBL-UHFFFAOYSA-N
• SMILES： N1=C(CC(C)=CC(C(C)(C)C)=N1)C(C)(C)C

Computed Properties

• Exact Mass: 220.19412
• Monoisotopic Mass: 220.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 24.7Ų

Experimental Properties

• PSA: 24.72

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazepines 1,2-diazepines